2,3-diaminopropanenitrile dihydrochloride
Overview
Description
2,3-diaminopropanenitrile dihydrochloride is an organic molecule with the chemical formula C3H9N3Cl2. It is a colorless crystalline compound that is soluble in water and organic solvents. This compound is versatile and has applications in various fields of research and industry.
Preparation Methods
The synthesis of 2,3-diaminopropanenitrile dihydrochloride typically involves the reaction of 2,3-diaminopropanenitrile with hydrochloric acid. The reaction conditions often include controlled temperature and pH to ensure the formation of the dihydrochloride salt. Industrial production methods may involve bulk manufacturing processes that ensure high purity and yield .
Chemical Reactions Analysis
2,3-diaminopropanenitrile dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.
Reduction: It can be reduced under specific conditions to yield amine derivatives.
Substitution: The compound can participate in substitution reactions where one or more of its hydrogen atoms are replaced by other atoms or groups.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
2,3-diaminopropanenitrile dihydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism by which 2,3-diaminopropanenitrile dihydrochloride exerts its effects involves its interaction with specific molecular targets. These interactions can lead to changes in the activity of enzymes, receptors, or other proteins, thereby influencing various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of its use.
Comparison with Similar Compounds
2,3-diaminopropanenitrile dihydrochloride can be compared with other similar compounds such as:
2,3-diaminopropane: Similar in structure but lacks the nitrile group.
2,3-diaminopropanenitrile: The base compound without the dihydrochloride salt.
1,2-diaminopropane: Differs in the position of the amino groups.
The uniqueness of this compound lies in its specific chemical structure, which imparts distinct reactivity and properties compared to its analogs .
Properties
CAS No. |
1427379-73-4 |
|---|---|
Molecular Formula |
C3H9Cl2N3 |
Molecular Weight |
158 |
Purity |
95 |
Origin of Product |
United States |
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